Cas no 2091224-21-2 (3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid
• CAS No: 2091224-21-2
• MF: C₈H₃BrClF₃O₂
• MW: 303.460431337357
• MDL: MFCD32640158
• CID: 4785548
• Update Time: 2025-08-05

3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid

• MDL： MFCD32640158
• Inchi： 1S/C8H3BrClF3O2/c9-5-2-3(8(11,12)13)1-4(6(5)10)7(14)15/h1-2H,(H,14,15)
• InChI Key： WVKCPGGGOJZREJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C(F)(F)F)C=1)Cl

Computed Properties

• Exact Mass: 301.89570 g/mol
• Monoisotopic Mass: 301.89570 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3
• Molecular Weight: 303.46

Additional information on 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid

Introduction to 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid (CAS No. 2091224-21-2)

3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid (CAS No. 2091224-21-2) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of bromine, chlorine, and trifluoromethyl functional groups, which endow it with a range of desirable properties for various applications, including drug discovery and advanced material development.

The molecular structure of 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid is particularly noteworthy. The presence of the bromine and chlorine atoms introduces halogen bonding capabilities, which can influence the compound's interactions with biological targets and other molecules. The trifluoromethyl group, known for its electron-withdrawing effect and hydrophobic properties, further enhances the compound's stability and solubility characteristics. These features make it a valuable starting material for the synthesis of more complex molecules with potential therapeutic or functional applications.

In the realm of medicinal chemistry, 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid has been explored as a building block for the development of novel drugs. Recent studies have highlighted its potential in the design of inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of derivatives derived from 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid. These derivatives exhibited potent inhibitory activity against a key enzyme implicated in cancer progression, demonstrating the compound's utility in oncology research.

Beyond its applications in drug discovery, 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid has also found use in materials science. The unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of conductive polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by carboxylation steps. Advances in green chemistry have led to the development of more environmentally friendly methods for producing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, while 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is advisable to handle the compound in a well-ventilated area to minimize exposure risks.

The future prospects for 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in various fields. For instance, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in different environments, facilitating its use in complex systems such as drug delivery platforms and catalytic processes.

In conclusion, 3-Bromo-2-chloro-5-(trifluoromethyl)benzoic acid (CAS No. 2091224-21-2) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for the development of novel drugs and advanced materials, making it an important subject of ongoing research and innovation.